Cas no 1806893-09-3 (2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride
• CAS No: 1806893-09-3
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4852365
• Update Time: 2025-05-19

2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO3/c1-15-4-3-5(16-2)7(9(11)12)13-6(4)8(10)14/h3,9H,1-2H3
• InChI Key： RTPJKCIYIXBMJA-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(C(F)F)=N1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride (CAS No. 1806893-09-3)

In the realm of specialty chemicals and pharmaceutical intermediates, 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride (CAS No. 1806893-09-3) has emerged as a compound of significant interest. This pyridine derivative is widely recognized for its unique structural features, including a difluoromethyl group and dimethoxy substitutions, which contribute to its versatility in organic synthesis and drug discovery. Researchers and industry professionals are increasingly exploring its applications in the development of bioactive molecules and agrochemicals, aligning with the growing demand for sustainable chemistry solutions.

The carbonyl chloride functional group in this compound makes it a valuable acylating agent, enabling its use in the synthesis of amides, esters, and other high-value derivatives. Its fluorinated pyridine backbone is particularly noteworthy, as fluorinated compounds are gaining traction in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This aligns with current trends in drug design, where fluorine incorporation is a key strategy for optimizing pharmacokinetic properties.

From an industrial perspective, the compound’s synthesis and scalability are critical topics. Recent advancements in green chemistry have spurred interest in developing eco-friendly production methods for such intermediates. Questions like "How is 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride synthesized?" or "What are its applications in crop protection?" are frequently searched, reflecting the compound’s relevance in both academic research and commercial applications.

Another area of interest is the compound’s role in heterocyclic chemistry. Its pyridine core serves as a building block for nitrogen-containing heterocycles, which are pivotal in designing new-generation therapeutics. The difluoromethyl group further enhances its utility by offering electron-withdrawing effects, a feature often exploited in catalysis and material science. Discussions around structure-activity relationships (SAR) and molecular docking studies involving this compound are also gaining momentum.

In summary, 2-(Difluoromethyl)-3,5-dimethoxypyridine-6-carbonyl chloride (CAS No. 1806893-09-3) represents a multifaceted tool for chemists and researchers. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing innovation. As the industry shifts toward sustainable and efficient chemical processes, this compound is poised to play a pivotal role in shaping future breakthroughs.